Cas no 33371-73-2 (Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide])

• Product Name: Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• CAS No: 33371-73-2
• MF: C₁₉H₂₂N₆O₂S₂
• MW: 430.546980381012
• CID: 319572
• PubChem ID: 4217687
• Update Time: 2025-04-19

Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide] Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• 1-[[5-oxo-5-[2-(phenylcarbamothioyl)hydrazinyl]pentanoyl]amino]-3-phenylthiourea
• AC1N6MAZ
• NSC106439
• NSC-106439
• 33371-73-2
• DTXSID30400938

• Inchi： 1S/C19H22N6O2S2/c26-16(22-24-18(28)20-14-8-3-1-4-9-14)12-7-13-17(27)23-25-19(29)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H,22,26)(H,23,27)(H2,20,24,28)(H2,21,25,29)
• InChI Key： JDOAXLTZCWYZLO-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NNC(CCCC(NNC(NC1C=CC=CC=1)=S)=O)=O

Computed Properties

• Exact Mass: 430.12486
• Monoisotopic Mass: 430.12456631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 106.32
• LogP: 3.90190